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Compound of Interest

Compound Name: SU1261

Cat. No.: B15617231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions for SU1261, a selective inhibitor of IKKα, using Dimethyl Sulfoxide (DMSO) as

the solvent. Adherence to these guidelines is crucial for ensuring the stability, and

reproducibility of experimental results.

SU1261 is a potent inhibitor of IKKα with a Ki value of 10 nM, demonstrating significant

selectivity over IKKβ (Ki = 680 nM).[1][2][3][4] This selectivity allows for the specific

interrogation of the non-canonical NF-κB signaling pathway in various cellular contexts,

including osteosarcoma and prostate cancer cells.[3][4][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of SU1261 is presented in the table

below.
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Property Value

Synonyms Not specified

Molecular Formula C₂₇H₂₁N₅O

Molecular Weight 431.49 g/mol [1][2]

Appearance Off-white to gray solid[1]

Purity ≥95%

CAS Number 3061890-98-7[1][2]

Solubility Data
SU1261 exhibits high solubility in DMSO, making it a suitable solvent for preparing

concentrated stock solutions. It is important to use anhydrous or high-purity DMSO to avoid

introducing water, which can affect compound stability.[6]

Solvent Solubility

DMSO ≥ 100 mg/mL (≥ 231.76 mM)[1][2]

Experimental Protocols
Preparation of a 10 mM SU1261 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SU1261 in DMSO.

Materials:

SU1261 solid powder

Anhydrous or high-purity DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Calibrated pipettes and sterile pipette tips

Vortex mixer

Optional: Sonication bath

Procedure:

Equilibrate SU1261: Before opening, allow the vial of solid SU1261 to equilibrate to room

temperature for at least 20 minutes. This prevents the condensation of atmospheric moisture

onto the compound.

Weigh SU1261: In a sterile microcentrifuge tube or vial, accurately weigh the desired amount

of SU1261 powder using a calibrated analytical balance. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.315 mg of SU1261.

Add DMSO: Add the calculated volume of high-purity DMSO to the vial containing the

SU1261 powder. To prepare a 10 mM stock solution with 4.315 mg of SU1261, add 1 mL of

DMSO.

Dissolve SU1261: Securely cap the vial and vortex the solution until the SU1261 is

completely dissolved. A brief sonication may be used to aid dissolution if necessary. Visually

inspect the solution to ensure no undissolved particles remain.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots as recommended in

the storage guidelines below.

Calculations for Preparing Stock Solutions:

The following table provides the mass of SU1261 required to prepare various volumes of

different stock solution concentrations.
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Desired Concentration Volume of DMSO Mass of SU1261 Required

1 mM 1 mL 0.4315 mg

5 mM 1 mL 2.1575 mg

10 mM 1 mL 4.315 mg

50 mM 1 mL 21.575 mg

Preparation of Working Solutions for Cell-Based Assays
For in vitro experiments, the concentrated DMSO stock solution must be further diluted in an

appropriate aqueous medium, such as cell culture medium or phosphate-buffered saline (PBS).

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the SU1261 DMSO stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired aqueous buffer or

cell culture medium to achieve the final working concentration. It is recommended to prepare

intermediate dilutions in culture medium before the final dilution to minimize the final

concentration of DMSO in the assay.

Note on DMSO Concentration: High concentrations of DMSO can have cytotoxic effects on

cells. It is best practice to maintain the final concentration of DMSO in cell-based assays below

0.5% (v/v), and ideally below 0.1%. Ensure that vehicle controls in your experiments contain

the same final concentration of DMSO as the SU1261-treated samples.

Storage and Stability
Proper storage of SU1261, both as a solid and in solution, is critical to maintaining its integrity

and activity.
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Form Storage Temperature Stability

Solid Powder -20°C 3 years[1][2]

DMSO Stock Solution -20°C 1 month[1][2]

DMSO Stock Solution -80°C 6 months[1][2]

Handling and Stability Precautions:

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution, as this can

lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.[1]

Light Sensitivity: Protect the solid compound and stock solutions from light by using amber

vials or by wrapping clear vials in foil.

Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from

the air. Use freshly opened or properly stored anhydrous DMSO for preparing stock

solutions.[1]

Signaling Pathway and Experimental Workflow
SU1261 selectively inhibits IKKα, a key kinase in the non-canonical NF-κB signaling pathway.

This pathway is crucial in various cellular processes, and its dysregulation is implicated in

several diseases.
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Caption: Non-canonical NF-κB pathway and the inhibitory action of SU1261.
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Caption: Workflow for preparing SU1261 stock solutions in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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